Cas no 100161-97-5 (4-Pyridazinecarboxylic acid, 3,6-dichloro-, 1,1-dimethylethyl ester)

4-Pyridazinecarboxylic acid, 3,6-dichloro-, 1,1-dimethylethyl ester is a chlorinated pyridazine derivative with a tert-butyl ester functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. Its dichloro-substituted pyridazine core offers reactivity for further functionalization, while the tert-butyl ester group enhances stability and handling properties. The steric hindrance provided by the tert-butyl moiety can also influence regioselectivity in subsequent reactions. This intermediate is valued for its potential in constructing complex heterocyclic systems, making it useful in research and industrial applications requiring precise molecular modifications.

4-Pyridazinecarboxylic acid, 3,6-dichloro-, 1,1-dimethylethyl ester structure

100161-97-5 structure

Product Name:4-Pyridazinecarboxylic acid, 3,6-dichloro-, 1,1-dimethylethyl ester

CAS No:100161-97-5

MF:C₉H₁₀Cl₂N₂O₂

MW:249.093900203705

CID:3547400

PubChem ID:13433721

Update Time:2025-05-28

4-Pyridazinecarboxylic acid, 3,6-dichloro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 4-Pyridazinecarboxylic acid, 3,6-dichloro-, 1,1-dimethylethyl ester
- tert-butyl 3,6-dichloropyridazine-4-carboxylate
- 100161-97-5
- SCHEMBL1179827
- AUTACEWHHVMQCE-UHFFFAOYSA-N
- AKOS018720213
- F53861
- tert-Butyl3,6-dichloropyridazine-4-carboxylate
- Inchi： 1S/C9H10Cl2N2O2/c1-9(2,3)15-8(14)5-4-6(10)12-13-7(5)11/h4H,1-3H3
- InChI Key： AUTACEWHHVMQCE-UHFFFAOYSA-N
- SMILES： C1(Cl)=NN=C(Cl)C=C1C(OC(C)(C)C)=O

Computed Properties

Exact Mass: 248.011933g/mol
Monoisotopic Mass: 248.011933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 249.09g/mol
XLogP3: 2.6
Topological Polar Surface Area: 52.1Å²

4-Pyridazinecarboxylic acid, 3,6-dichloro-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029196208-5g	tert-Butyl 3,6-dichloropyridazine-4-carboxylate	100161-97-5	97%	5g	$578.88	2023-09-04
Alichem	A029196208-10g	tert-Butyl 3,6-dichloropyridazine-4-carboxylate	100161-97-5	97%	10g	$812.04	2023-09-04
Alichem	A029196208-25g	tert-Butyl 3,6-dichloropyridazine-4-carboxylate	100161-97-5	97%	25g	$1366.80	2023-09-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04222-5g	tert-butyl 3,6-dichloropyridazine-4-carboxylate	100161-97-5	95	5g	$650	2021-06-25
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04222-10g	tert-butyl 3,6-dichloropyridazine-4-carboxylate	100161-97-5	95%	10g	$1400	2023-09-07